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Compound of Interest

Compound Name: Cibinetide

Cat. No.: B606681

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the early clinical research on Cibinetide
(also known as ARA 290) for the treatment of sarcoidosis-related small fiber neuropathy. It is
designed to offer a detailed understanding of the scientific rationale, experimental
methodologies, and clinical findings from key studies, aimed at professionals in the field of drug
development and neurological research.

Introduction to Cibinetide and its Mechanism of
Action

Sarcoidosis is a multisystem inflammatory disease of unknown etiology that can lead to
debilitating complications, including a painful small fiber neuropathy (SFN) characterized by the
loss of small, unmyelinated C and thinly myelinated Ad nerve fibers. Current treatment options
are often limited in efficacy and can have significant side effects.[1]

Cibinetide is a synthetic 11-amino acid peptide derived from the helix B surface of
erythropoietin (EPO).[2] It has been engineered to selectively activate the Innate Repair
Receptor (IRR) without stimulating erythropoiesis, thereby avoiding the hematological side
effects associated with EPO.[3][4][5] The IRR is a heterocomplex of the EPO receptor and the
B-common receptor (CD131).[3][4][5] Activation of the IRR by Cibinetide is believed to initiate
a signaling cascade that promotes tissue protection, reduces inflammation, and facilitates
nerve regeneration.[2][3]
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Signaling Pathway of Cibinetide

Upon binding to the IRR, Cibinetide triggers the activation of Janus kinase 2 (JAK2).[6] This, in
turn, leads to the phosphorylation and activation of Signal Transducer and Activator of
Transcription 3 (STAT3), which then translocates to the nucleus to regulate the expression of
genes involved in anti-inflammatory and cytoprotective processes.[6][7] This pathway is crucial
for mitigating the chronic inflammation-driven nerve damage seen in sarcoidosis-related
neuropathy.[4][5]
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Screening & Enrollment Randomization & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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